Cas no 1366945-89-2 (4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one)

• Product Name: 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one
• CAS No: 1366945-89-2
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 6078572
• PubChem ID: 165757943
• Update Time: 2025-10-29

4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one
• EN300-1938936
• 4-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]pyrrolidin-2-one
• 1366945-89-2

• Inchi： 1S/C10H8ClF3N2O/c11-9-7(5-1-8(17)15-3-5)2-6(4-16-9)10(12,13)14/h2,4-5H,1,3H2,(H,15,17)
• InChI Key： IMUFCBXLCATIGG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1CC(NC1)=O

Computed Properties

• Exact Mass: 264.0277251g/mol
• Monoisotopic Mass: 264.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Additional information on 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one

Comprehensive Overview of 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one (CAS No. 1366945-89-2)

The compound 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one (CAS No. 1366945-89-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the chloro and trifluoromethyl substituents on the pyridine ring, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers and industry professionals often search for terms like "synthesis of 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one" or "applications of CAS 1366945-89-2", reflecting the growing interest in this compound.

One of the key reasons for the popularity of 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one is its role in the development of pesticides and pharmaceuticals. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of molecules, making it a sought-after moiety in drug design. Recent studies have explored its potential in targeting specific enzymes or receptors, which aligns with the current trend of precision medicine and targeted therapies. Searches related to "trifluoromethylpyridine derivatives in drug discovery" or "chloropyridine applications" highlight the compound's relevance in modern research.

From a synthetic chemistry perspective, the preparation of 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one involves multi-step reactions that often require careful optimization. The presence of both chloro and trifluoromethyl groups introduces challenges in regioselectivity and reaction conditions. This has led to a surge in queries such as "efficient synthesis routes for CAS 1366945-89-2" and "catalysts for pyridin-3-ylpyrrolidin-2-one derivatives". Advances in green chemistry and catalytic methods have further fueled interest in developing sustainable approaches for its production.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are also critical for its applications. For instance, the pyrrolidin-2-one ring contributes to its conformational flexibility, which can influence binding affinity in biological systems. Researchers frequently search for "physicochemical data of 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one" or "spectroscopic characterization of CAS 1366945-89-2" to support their experimental work. These queries underscore the need for comprehensive data to facilitate its use in various domains.

In the agrochemical sector, 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one has shown promise as a building block for crop protection agents. The trifluoromethyl group is particularly effective in enhancing the herbicidal or insecticidal activity of derivatives. This aligns with the global demand for sustainable agriculture and eco-friendly pesticides, as evidenced by searches like "trifluoromethylpyridine in agrochemicals" or "chloropyridine-based herbicides". The compound's potential to address food security challenges has further amplified its significance.

Looking ahead, the versatility of 4-2-chloro-5-(trifluoromethyl)pyridin-3-ylpyrrolidin-2-one is expected to drive continued innovation in both pharmaceuticals and agrochemicals. Its integration into high-throughput screening libraries and combinatorial chemistry approaches exemplifies its adaptability to modern research paradigms. As the scientific community explores new frontiers, queries such as "emerging applications of CAS 1366945-89-2" or "future trends in pyridin-3-ylpyrrolidin-2-one chemistry" will likely remain prominent, reflecting the compound's enduring relevance.